Fluorous ethers
Green Chemistry Pub Date: 2015-08-26 DOI: 10.1039/C5GC01345C
Abstract
Fluorous ethers, having one or more fluorous ponytails containing longer and shorter F(CxF2x)-perfluoroalkyl substituent(s) where x ≥ 6 or x = 1–5, respectively, were reviewed including some of their basic properties, synthesis and selected applications in chemical processes.
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